Cas no 1777812-91-5 ((2S)-2-Ethyl-1-methylpiperazine dihydrochloride)

(2S)-2-Ethyl-1-methylpiperazine dihydrochloride structure
1777812-91-5 structure
Product Name:(2S)-2-Ethyl-1-methylpiperazine dihydrochloride
CAS No:1777812-91-5
MF:C7H18Cl2N2
MW:201.137219905853
MDL:MFCD28893507
CID:4704613
PubChem ID:112756843
Update Time:2024-11-06

(2S)-2-Ethyl-1-methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-ethyl-1-methylpiperazine dihydrochloride
    • MFCD28893507
    • AKOS027425998
    • (2S)-2-ethyl-1-methylpiperazine;dihydrochloride
    • (S)-2-Ethyl-1-methylpiperazinedihydrochloride
    • SCHEMBL21354130
    • D83450
    • CS-0162049
    • (S)-2-Ethyl-1-methylpiperazine diHCl
    • 1777812-91-5
    • (S)-2-Ethyl-1-methylpiperazine dihydrochloride
    • BS-15673
    • (2S)-2-Ethyl-1-methylpiperazine dihydrochloride
    • MDL: MFCD28893507
    • Inchi: 1S/C7H16N2.2ClH/c1-3-7-6-8-4-5-9(7)2;;/h7-8H,3-6H2,1-2H3;2*1H/t7-;;/m0../s1
    • InChI Key: NFSYLRGPJQKESC-KLXURFKVSA-N
    • SMILES: Cl.Cl.N1(C)CCNC[C@@H]1CC

Computed Properties

  • Exact Mass: 200.0847040g/mol
  • Monoisotopic Mass: 200.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 83
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3

(2S)-2-Ethyl-1-methylpiperazine dihydrochloride Pricemore >>

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